Cas no 542-08-5 (Isopropyl acetoacetate)

• Product Name: Isopropyl acetoacetate
• CAS No: 542-08-5
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD00043933
• CID: 38203
• PubChem ID: 68329
• Update Time: 2025-04-18

Isopropyl acetoacetate Chemical and Physical Properties

Names and Identifiers

• ACIP
• ISOPROPYL ACETOACETATE
• 3-oxo-butanoicaci1-methylethylester
• 3-Oxobutansαure-1-methylethylester
• 3-Oxo-butyricacidisopropylester
• Acetoaceticacid,isopropylester
• Butanoicacid,3-oxo-,1-methylethylester
• Isopropyl3-oxobutanoate
• Isopropyl3-oxobutyrate
• Isopropyl acetoacetate(IPAA)
• ISOPROPYL ACETOACETATE, WACKER QUALITY
• IPAA
• Isopropylacetoactetate
• Isopropylacetoacetat
• 3-oxo-butanoic acid 1-methylethyl ester
• 1-methyl-3-oxo-butanoic acid ethyl ester
• 3-Oxobutanoic acid isopropyl ester
• propan-2-yl 3-oxobutanoate
• Inulin froM dahlia tubers
• 3-Oxobutyric Acid Isopropyl Ester
• Acetoacetic Acid Isopropyl Ester
• Isopropyl 3-Oxobutyrate
• Isopropyl 3-oxobutanoate
• Butanoic acid, 3-oxo-, 1-methylethyl ester
• 38GTB2C6XC
• GVIIRWAJDFKJMJ-UHFFFAOYSA-N
• methylethyl 3-oxobutanoate
• Isopropyl acetylacetate
• 1-methylethyl acetoacetate
• KSC273Q5T
• acetoacetic acid isopropylester
• Acetoacetic acid, isopropyl ester
• 3-Oxobutyric
• 3-Oxobutanoic acid 1-methylethyl ester
• FT-0621776
• MFCD00043933
• 3-oxobutanoic acid propan-2-yl ester
• 542-08-5
• EC 208-798-4
• W-105657
• propan-2-yl 3-oxidanylidenebutanoate
• ISOPROPYL ACETOACETATE [MI]
• EINECS 208-798-4
• 3-oxo-butyric acid isopropyl ester
• Isopropyl acetoacetate, Lonza quality, >=99.0% (GC)
• UNII-38GTB2C6XC
• I0826
• SCHEMBL182320
• DTXSID7060253
• ACETOACETIC ACID ISOPROPYL ESTE
• AKOS000120809
• Q27256784
• NS00008512
• AS-15049
• CS-0179766
• EN300-20863
• A830035
• SY003452
• BBL027993
• STL373488
• DTXCID7041627
• DB-071810
• 208-798-4
• Isopropyl acetoacetate

• MDL： MFCD00043933
• Inchi： 1S/C7H12O3/c1-5(2)10-7(9)4-6(3)8/h5H,4H2,1-3H3
• InChI Key： GVIIRWAJDFKJMJ-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)C(C)C
• BRN： 1757046

Computed Properties

• Exact Mass: 144.07900
• Monoisotopic Mass: 144.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.8

Experimental Properties

• Color/Form: Not determined
• Density: 0.989 g/mL at 20 °C(lit.)
• Melting Point: -27°C
• Boiling Point: 187°C(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.418
• Water Partition Coefficient: Slightly miscible with water.
• PSA: 43.37000
• LogP: 0.91710
• Solubility: Not determined
• Merck: 14,5206

Isopropyl acetoacetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters